Cas no 7467-24-5 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- N-(4-methyl-9H-xanthen-9-yl)propanamide
- AC1L7ZKQ
- NSC400663
- NSC-400663
- 7467-24-5
- DTXSID00322193
- DS-011615
-
-
- Inchi： InChI=1S/C17H17NO2/c1-3-15(19)18-16-12-8-4-5-10-14(12)20-17-11(2)7-6-9-13(16)17/h4-10,16H,3H2,1-2H3,(H,18,19)
- InChI Key： ATVHFOZMIWIZDD-UHFFFAOYSA-N
- SMILES： CCC(=O)NC1C2=CC=CC=C2OC3=C(C=CC=C13)C
Computed Properties
- Exact Mass: 267.12601
- Monoisotopic Mass: 267.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
- LogP: 4.10720
Related Literature
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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2. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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